molecular formula C6H2Cl2N2O2 B3359300 3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid CAS No. 848499-70-7

3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid

Cat. No. B3359300
CAS RN: 848499-70-7
M. Wt: 205 g/mol
InChI Key: KUQOOKMSGOFLNK-UHFFFAOYSA-N
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Description

3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid is an organic compound . It is a fragment present in synthetic antibacterial compounds, crucial for binding to the active site of bacterial topoisomerases .


Synthesis Analysis

The synthesis of pyrrole-2-carboxylic acid (PCA) has been achieved by combining renewable molecules of different origins . A protocol was developed to identify potential transformation pathways that allow for the use of feedstocks from different origins . By analyzing existing knowledge on chemical reactions in large databases, several promising synthetic routes were shortlisted, with the reaction of D-glucosamine and pyruvic acid being the most interesting to make PCA . The optimized synthetic conditions resulted in a 50% yield of PCA .


Molecular Structure Analysis

The molecular structure of 3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid can be found in various chemical databases .


Chemical Reactions Analysis

The chemical reactions involving pyrrole-2-carboxylic acid have been studied extensively . For instance, the Paal-Knorr pyrrole condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride allows the synthesis of N-substituted pyrroles under very mild reaction conditions .

properties

IUPAC Name

3,4-dichloro-5-cyano-1H-pyrrole-2-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H2Cl2N2O2/c7-3-2(1-9)10-5(4(3)8)6(11)12/h10H,(H,11,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KUQOOKMSGOFLNK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(#N)C1=C(C(=C(N1)C(=O)O)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H2Cl2N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80648828
Record name 3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80648828
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

205.00 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

848499-70-7
Record name 3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80648828
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

The title compound was prepared by a procedure analogous to Intermediate 3 starting from methyl 3,4-dichloro-5-cyano-1H-pyrrole-2-carboxy late (Intermediate 130).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl 3,4-dichloro-5-cyano-1H-pyrrole-2-carboxy late
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Intermediate 130
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid
Reactant of Route 2
3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid
Reactant of Route 3
3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid
Reactant of Route 4
3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid
Reactant of Route 5
3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid
Reactant of Route 6
3,4-Dichloro-5-cyano-1H-pyrrole-2-carboxylic acid

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